Cas no 15647-75-3 (Benzothiazole,2-(heptylthio)-)
Benzothiazole,2-(heptylthio)- structure
Product Name:Benzothiazole,2-(heptylthio)-
CAS No:15647-75-3
MF:C14H19NS2
MW:265.437361001968
CID:155626
PubChem ID:99154
Update Time:2025-04-19
Benzothiazole,2-(heptylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole,2-(heptylthio)-
- 1-Pyridyl-(2)-n-heptan
- 2-Heptylmercapto-benzothiazol
- 2-Heptyl-pyridin
- 2-heptyl-pyridine
- 2-heptylsulfanyl-benzothiazole
- 2-heptylthiobenzothiazole
- AC1L2IYN
- AC1Q4X2I
- AR-1E2021
- CTK4E5207
- EINECS 244-056-6
- SureCN919951
- 2-(HEPTYLTHIO)BENZOTHIAZOLE
- SCHEMBL15501213
- Heptylcaptax
- 15647-75-3
- UNII-6C0S38ZK59
- NSC-190381
- NSC190381
- HEPTYL MERCAPTOBENZOTHIAZOLE
- Benzothiazole, 2-(heptylthio)-
- NSC 190381
- DTXSID70166086
- 6C0S38ZK59
-
- Inchi: 1S/C14H19NS2/c1-2-3-4-5-8-11-16-14-15-12-9-6-7-10-13(12)17-14/h6-7,9-10H,2-5,8,11H2,1H3
- InChI Key: YAPCOOZZOPRYLM-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2S1)CCCCCCC
Computed Properties
- Exact Mass: 265.09607
- Monoisotopic Mass: 265.096
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 381.9°Cat760mmHg
- Flash Point: 184.8°C
- Refractive Index: 1.599
- PSA: 12.89
Benzothiazole,2-(heptylthio)- Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
15647-75-3 (Benzothiazole,2-(heptylthio)-) Related Products
- 2757-92-8(2-(Ethylthio)benzothiazole)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent